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Compound of Interest

Compound Name: Orthosulfamuron

Cat. No.: B1249393

CAS Number: 213464-77-8[1]

IUPAC Name: 2-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoylamino]-N,N-
dimethylbenzamide; also cited as 1-(4,6-dimethoxypyrimidin-2-yl)-3-[2-
(dimethylcarbamoyl)phenylsulfamoyl]urea[1][2][3]

This technical guide provides an in-depth overview of Orthosulfamuron, a systemic, post-
emergence herbicide. The information is tailored for researchers, scientists, and professionals
in drug development, with a focus on its chemical properties, mechanism of action, synthesis,
and analytical methodologies.

Physicochemical and Toxicological Properties

Orthosulfamuron is a sulfonylurea herbicide effective against a variety of weeds in rice
cultivation.[1] Its key properties are summarized in the tables below.

Table 1: Physicochemical Properties of Orthosulfamuron
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Property Value Reference
Molecular Formula C16H20N606S [2]
Molecular Weight 424.44 g/mol [2]
Appearance Very fine white powder [1]
Melting Point 157 °C [2]
Density 1.48 g/cm3 at 22.0 °C [2]
Water Solubility Moderately soluble [1]

Acetone: 19.5 g/L, Ethyl

acetate: 3.3 g/L, 1,2-
dichloromethane: 56.0 g/L, [2]
Methanol: 8.3 g/L, n-heptane:

0.23 mg/L, Xylene: 129.8 mg/L

Solubility in Organic Solvents
(at 20 °C)

Table 2: Toxicological Data for Orthosulfamuron

Test Result Classification Reference
Acute Oral LD50 (Rat)  >5000 mg/kg Low toxicity [2]
Low toxicity (Catego
Acute Dermal Toxicity Y o [4]
V)
Acute Inhalation Low toxicity (Category )
Toxicity V)

) o Non-irritating
Skin Irritation [4]
(Category 1V)

o Slightly irritating
Eye Irritation [4]
(Category lI)

Skin Sensitization Not a skin sensitizer [4]

_ Practically nontoxic to
96-hour LC50 (Mysid

) >122 mg a.i./L estuarine/marine [2]
Shrimp)

invertebrates
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Mechanism of Action

Orthosulfamuron functions by inhibiting acetolactate synthase (ALS), also known as
acetohydroxyacid synthase (AHAS).[2][5] This enzyme is crucial for the biosynthesis of
branched-chain amino acids—valine, leucine, and isoleucine—in plants.[2][5] The inhibition of
ALS disrupts protein synthesis, leading to the cessation of cell division and plant growth,

ultimately causing the death of susceptible weeds.[5]
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Orthosulfamuron Synthesis
Anthranilic Acid (: Phosgene )
i
\’: Dimethylamine ) Isatoic Anhydride 2-Amino-4,6-dimethoxypyrimidine (: Sulfonyl Chloride Isocyanate :‘;
+
2-Amino-N,N-dimethylphenylamide Sulfonyl Chloride Derivative € Triethylamine )
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LC-MS/MS Analysis Workflow

Sample Homogenization
(10g rice/straw)

!

Extraction
(Acetonitrile & QUEChERS salts)

!

Centrifugation

!

d-SPE Cleanup
(Supernatant with PSA/C18)

!

Centrifugation

!

Filtration
(0.22 pm filter)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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